Cas no 75266-41-0 ((S)-2-Amino-but-3-enoic acid methyl ester hydrochloride)

• Product Name: (S)-2-Amino-but-3-enoic acid methyl ester hydrochloride
• CAS No: 75266-41-0
• MF: C₅H₁₀ClNO₂
• MW: 151.591400623322
• CID: 6783916
• PubChem ID: 86650247
• Update Time: 2025-06-07

(S)-2-Amino-but-3-enoic acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• LZWJKVMDMFPIAZ-WCCKRBBISA-N
• 75266-41-0
• (S)-Methyl 2-aminobut-3-enoate hydrochloride
• SCHEMBL930077
• (S)-2-Amino-but-3-enoic acid methyl ester hydrochloride

• Inchi： 1S/C5H9NO2.ClH/c1-3-4(6)5(7)8-2;/h3-4H,1,6H2,2H3;1H/t4-;/m0./s1
• InChI Key： LZWJKVMDMFPIAZ-WCCKRBBISA-N
• SMILES： Cl.O(C)C([C@H](C=C)N)=O

Computed Properties

• Exact Mass: 151.0400063g/mol
• Monoisotopic Mass: 151.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on (S)-2-Amino-but-3-enoic acid methyl ester hydrochloride

Introduction to (S)-2-Amino-but-3-enoic acid methyl ester hydrochloride (CAS No. 75266-41-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, (S)-2-Amino-but-3-enoic acid methyl ester hydrochloride, with the CAS number 75266-41-0, has garnered significant attention due to its unique structural and functional properties. This compound belongs to the class of chiral amino acids and has been extensively studied for its potential applications in drug design and synthesis.

The molecular structure of (S)-2-Amino-but-3-enoic acid methyl ester hydrochloride consists of a butenyl backbone with an amine group at the second carbon and a carboxyl group at the third carbon, which is further esterified with a methyl group. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological applications. The stereochemistry of this compound, specifically the (S) configuration, is crucial as it influences its interaction with biological targets, thereby affecting its pharmacological activity.

In recent years, there has been a surge in research focusing on the development of enantiomerically pure compounds for medicinal applications. The (S) configuration of (S)-2-Amino-but-3-enoic acid methyl ester hydrochloride makes it an attractive candidate for such studies. Researchers have been exploring its potential as a building block in the synthesis of more complex molecules, including protease inhibitors and other enzyme modulators. The compound's ability to mimic natural amino acids while maintaining distinct stereochemical properties has opened new avenues in drug discovery.

One of the most promising areas of research involving (S)-2-Amino-but-3-enoic acid methyl ester hydrochloride is its application in the development of antiviral agents. Recent studies have demonstrated that chiral amino acids can significantly influence the efficacy of antiviral drugs by enhancing their binding affinity to viral proteases. The unique structural features of this compound have been found to disrupt viral replication cycles, making it a valuable candidate for further investigation.

Moreover, the compound has shown potential in the field of anticancer research. Its ability to interact with specific enzymes involved in cell proliferation and apoptosis has been highlighted in several preclinical studies. The (S) configuration appears to enhance its ability to modulate these pathways, leading to promising results in cancer cell lines. These findings have prompted researchers to explore its therapeutic potential further, particularly in combination therapies that leverage its unique properties.

The synthesis of (S)-2-Amino-but-3-enoic acid methyl ester hydrochloride has also been optimized to ensure high enantiomeric purity. Advances in asymmetric synthesis techniques have enabled researchers to produce this compound with minimal racemization, ensuring that its pharmacological effects are consistent and predictable. This is particularly important in drug development, where impurities can significantly affect the safety and efficacy of a therapeutic agent.

Another area where this compound has shown promise is in the development of chiral ligands for catalytic processes. Chiral auxiliaries and catalysts are essential in asymmetric synthesis, where they guide reactions towards specific enantiomeric outcomes. The structural features of (S)-2-Amino-but-3-enoic acid methyl ester hydrochloride make it an excellent candidate for such applications, offering researchers a versatile tool for constructing complex molecules with high enantiomeric purity.

The solubility profile of (S)-2-Amino-but-3-enoic acid methyl ester hydrochloride has also been a focus of recent research. By forming a hydrochloride salt, the compound exhibits enhanced solubility in both aqueous and organic solvents, broadening its range of applications in pharmaceutical formulations. This property is particularly advantageous for drug delivery systems, where solubility plays a critical role in determining bioavailability and therapeutic efficacy.

In conclusion, (S)-2-Amino-but-3-enoic acid methyl ester hydrochloride (CAS No. 75266-41-0) is a multifaceted compound with significant potential in various fields of pharmaceutical research. Its unique structural and stereochemical properties make it an invaluable tool for drug design, synthesis, and therapeutic applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of novel treatments for a wide range of diseases.